Cas no 127212-06-0 (N-BOC-(2-Benzylisoindolin-4-yl)methanamine)

• Product Name: N-BOC-(2-Benzylisoindolin-4-yl)methanamine
• CAS No: 127212-06-0
• MF: C₂₁H₂₆N₂O₂
• MW: 338.443345546722
• MDL: MFCD12963840
• CID: 4692618
• PubChem ID: 19828499
• Update Time: 2025-06-09

N-BOC-(2-Benzylisoindolin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-BOC-(2-Benzylisoindolin-4-yl)methanamine
• tert-Butyl ((2-benzylisoindolin-4-yl)methyl)carbamate
• KOJVASDSGCZJSI-UHFFFAOYSA-N
• ST2414156
• 2-benzyl-4-(tertbutyloxycarbonylaminomethyl)isoindoline
• tert-butyl N-[(2-benzyl-1,3-dihydroisoindol-4-yl)methyl]carbamate
• AKOS015841436
• tert-Butyl((2-benzylisoindolin-4-yl)methyl)carbamate
• 127212-06-0
• G75066
• tert-butyl N-[(2-benzyl-2,3-dihydro-1H-isoindol-4-yl)methyl]carbamate
• W-205268
• SCHEMBL9757343

• MDL： MFCD12963840
• Inchi： 1S/C21H26N2O2/c1-21(2,3)25-20(24)22-12-17-10-7-11-18-14-23(15-19(17)18)13-16-8-5-4-6-9-16/h4-11H,12-15H2,1-3H3,(H,22,24)
• InChI Key： KOJVASDSGCZJSI-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=CC2CN(CC3C=CC=CC=3)CC=21)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.199428076g/mol
• Monoisotopic Mass: 338.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 3.3

Additional information on N-BOC-(2-Benzylisoindolin-4-yl)methanamine

N-BOC-(2-Benzylisoindolin-4-yl)methanamine: A Comprehensive Overview

The compound with CAS No. 127212-06-0, commonly referred to as N-BOC-(2-Benzylisoindolin-4-yl)methanamine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a benzylisoindoline moiety and a methanamine group protected by a tert-butoxycarbonyl (BOC) group. The combination of these structural elements makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

N-BOC-(2-Benzylisoindolin-4-yl)methanamine is synthesized through a series of carefully designed multi-step reactions. The synthesis typically involves the coupling of an isoindoline derivative with a benzyl group, followed by the introduction of the methanamine moiety and subsequent protection with the BOC group. This protection step is crucial as it stabilizes the amine functionality during further synthetic transformations, ensuring high yields and purity in subsequent reactions.

Recent advancements in medicinal chemistry have highlighted the potential of benzylisoindoline derivatives as scaffolds for drug discovery. These compounds are known to exhibit diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. For instance, studies have shown that certain isoindoline-based compounds can modulate key enzymes and receptors involved in inflammatory pathways, making them promising candidates for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The presence of the BOC protecting group in N-BOC-(2-Benzylisoindolin-4-yl)methanamine adds another layer of functionality to this compound. The BOC group is widely used in peptide synthesis and other amine protection strategies due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes N-BOC-(2-Benzylisoindolin-4-yl)methanamine an ideal building block for constructing more complex molecules, including peptides, peptidomimetics, and small molecule inhibitors.

In terms of applications, N-BOC-(2-Benzylisoindolin-4-yl)methanamine has been utilized in the synthesis of various bioactive compounds. For example, researchers have employed this compound as an intermediate in the construction of heterocyclic frameworks that exhibit potent antiproliferative activity against cancer cell lines. Additionally, its use in peptide coupling reactions has enabled the development of novel bioconjugates with potential applications in targeted drug delivery systems.

From a structural standpoint, N-BOC-(2-Benzylisoindolin-4-yl)methanamine features a rigid isoindoline core that provides stability to the molecule while allowing for functionalization at multiple positions. The benzyl group enhances lipophilicity, which is often desirable for improving drug-like properties such as membrane permeability and bioavailability. Furthermore, the methanamine group can serve as a site for further functionalization, enabling the introduction of additional substituents that may enhance biological activity or improve pharmacokinetic profiles.

Recent studies have also explored the use of benzylisoindoline derivatives in materials science applications. For instance, these compounds have been investigated as potential precursors for organic semiconductors due to their conjugated π-systems and ability to form ordered thin films. The integration of such compounds into electronic devices could pave the way for novel applications in optoelectronics and flexible electronics.

In conclusion, N-BOC-(2-Benzylisoindolin-4-yl)methanamine is a versatile chemical entity with significant potential across multiple disciplines. Its unique structure, combined with its functional groups and ease of manipulation through synthetic chemistry techniques, positions it as an invaluable tool in drug discovery and materials science research. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow further.